Cas no 68929-10-2 (9,10-Anthracenedione,2,3-dihydro-1,4,5,8-tetrahydroxy-, sodium salt (1:4))

9,10-Anthracenedione,2,3-dihydro-1,4,5,8-tetrahydroxy-, sodium salt (1:4) structure
68929-10-2 structure
Product Name:9,10-Anthracenedione,2,3-dihydro-1,4,5,8-tetrahydroxy-, sodium salt (1:4)
CAS No:68929-10-2
MF:C14H6Na4O6
MW:362.152927875519
CID:517848
PubChem ID:173155
Update Time:2025-04-19

9,10-Anthracenedione,2,3-dihydro-1,4,5,8-tetrahydroxy-, sodium salt (1:4) Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,2,3-dihydro-1,4,5,8-tetrahydroxy-, sodium salt (1:4)
    • tetrasodium 2,3-dihydro-1,4,5,8-tetraoxidoanthraquinone
    • tetrasodium,5,8-dioxo-6,7-dihydroanthracene-1,4,9,10-tetrolate
    • 2,3-Dihydro-1,4,5,8-tetrahydroxyanthracene-9,10-dione tetrasodium salt
    • 9,10-Anthracenedione, 2,3-dihydro-1,4,5,8-tetrahydroxy-, tetrasodium salt
    • tetrasodium 5,8-dioxo-5,6,7,8-tetrahydroanthracene-1,4,9,10-tetrolate
    • 68929-10-2
    • 9,10-Anthracenedione, 2,3-dihydro-1,4,5,8-tetrahydroxy-, sodium salt (1:4)
    • DTXSID90891005
    • EINECS 273-040-1
    • Inchi: 1S/C14H10O6.4Na/c15-5-1-2-6(16)10-9(5)13(19)11-7(17)3-4-8(18)12(11)14(10)20;;;;/h1-2,15-16,19-20H,3-4H2;;;;/q;4*+1/p-4
    • InChI Key: IGDYPASPGDRRAB-UHFFFAOYSA-J
    • SMILES: [Na+].[Na+].[Na+].[Na+].O=C1CCC(C2C(=C3C(=CC=C(C3=C(C=21)[O-])[O-])[O-])[O-])=O

Computed Properties

  • Exact Mass: 361.97558
  • Monoisotopic Mass: 361.976
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 395
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Boiling Point: 731.2°C at 760 mmHg
  • Flash Point: 409.9°C
  • PSA: 126.38
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